1-[2-(3,4-Dihydroxyphenyl)-2-oxoethyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.1~3,7~]decane

• Molecular Formula: C14H19N4O3+
• Molecular Weight: 291.33 g/mol
• IUPAC Name: 1-(3,4-dihydroxyphenyl)-2-(3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decan-1-yl)ethanone
• InChI: InChI=1S/C14H18N4O3/c19-12-2-1-11(3-13(12)20)14(21)4-18-8-15-5-16(9-18)7-17(6-15)10-18/h1-3H,4-10H2,(H-,19,20,21)/p+1
• InChI Key: JROCXKDUHUBRIB-UHFFFAOYSA-O
• SMILES: C1N2CN3CN1C[N+](C2)(C3)CC(=O)C4=CC(=C(C=C4)O)O

Description

1-[2-(3,4-Dihydroxyphenyl)-2-oxoethyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.1~3,7~]decane is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, biology, and chemistry. This compound is commonly referred to as DATD, and it is a cationic surfactant that has been synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of DATD is not fully understood, but it is believed to involve the disruption of cell membranes and the inhibition of enzymes. DATD has a positive charge, which allows it to interact with negatively charged cell membranes and disrupt their integrity. This leads to the leakage of cellular contents and eventual cell death. DATD has also been shown to inhibit enzymes, such as acetylcholinesterase and tyrosinase, which are important for various physiological processes.
Biochemical and Physiological Effects:
DATD has been shown to have various biochemical and physiological effects, depending on the concentration and application method. At low concentrations, DATD has been shown to enhance the activity of enzymes and stabilize proteins. At higher concentrations, DATD has been shown to have cytotoxic effects on cells and inhibit the growth of microorganisms. DATD has also been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

DATD has several advantages for lab experiments, including its high purity and stability, its ability to solubilize hydrophobic molecules, and its low toxicity at low concentrations. However, DATD also has some limitations, such as its potential interference with certain assays and its cytotoxicity at high concentrations. These limitations should be taken into consideration when designing experiments using DATD.

Future Directions

There are several future directions for the research and development of DATD. One area of interest is the development of novel drug delivery systems using DATD as a surfactant. Another area of interest is the optimization of the synthesis method to produce DATD with improved properties. Additionally, the mechanism of action of DATD should be further elucidated to fully understand its potential applications in medicine, biology, and chemistry. Finally, the toxicity and safety profile of DATD should be thoroughly evaluated to ensure its safe use in various applications.

Synthesis Methods

The synthesis of DATD involves a series of chemical reactions that start with the reaction of 3,4-dihydroxybenzaldehyde with ethyl cyanoacetate to produce 2-(3,4-dihydroxyphenyl)-2-oxoethyl cyanoacetate. This intermediate product is then reacted with 1,2-diaminopropane to produce DATD. The synthesis of DATD has been optimized to produce high yields and purity, and it can be scaled up for industrial production.

Scientific Research Applications

DATD has been extensively studied for its potential applications in various fields of science. In medicine, DATD has been shown to have antimicrobial, anticancer, and antiviral properties. It has been used to develop novel drug delivery systems and to enhance the efficacy of existing drugs. In biology, DATD has been used as a surfactant to stabilize proteins and enzymes, and it has been used to study the structure and function of biomolecules. In chemistry, DATD has been used as a catalyst and a ligand for metal complexes.